Cas no 1258826-95-7 (2-[3-(furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine)

• Product Name: 2-[3-(furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine
• CAS No: 1258826-95-7
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5558122
• PubChem ID: 50988723
• Update Time: 2025-07-15

2-[3-(furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine
• 2-(5-Furan-2-yl-2H-[1,2,4]triazol-3-yl)-ethylamine

• Inchi： 1S/C8H10N4O/c9-4-3-7-10-8(12-11-7)6-2-1-5-13-6/h1-2,5H,3-4,9H2,(H,10,11,12)
• InChI Key： UVJHXOKZBHPQJQ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CO2)=NC(CCN)=N1

Additional information on 2-[3-(furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine

Introduction to 2-[3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine (CAS No. 1258826-95-7)

2-[3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine, also known by its CAS number 1258826-95-7, is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic amines and has garnered attention due to its unique structural features and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of 2-[3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine is C₉H₁₀N₄O, and its molecular weight is approximately 186.19 g/mol. The compound features a furan ring fused with a 1,2,4-triazole moiety, which are both well-known for their bioactive properties. The presence of these functional groups imparts the molecule with a range of pharmacological activities, making it an attractive candidate for drug discovery and development.

The synthesis of 2-[3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine has been extensively studied in recent years. One common method involves the reaction of 3-(furan-2-yl)-1H-1,2,4-triazole with ethylene diamine under appropriate conditions. This synthetic route is efficient and scalable, making it suitable for both laboratory and industrial settings. The detailed synthetic protocols have been published in several peer-reviewed journals, providing a solid foundation for further research and development.

In terms of biological activities, 2-[3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine has shown promising results in various assays. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, the compound has exhibited antiviral activity against several viral strains, including herpes simplex virus (HSV) and influenza virus. These findings suggest that 2-[3-(Furan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-amine could be a valuable lead compound for the development of new therapeutic agents.

The pharmacokinetic properties of 2-[3-(Furan-2-y l)-1H - 1 , 2 , 4 -tr iaz ol - 5 - yl ]et han - 1 - amine have also been investigated. Preclinical studies in animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the drug can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

To further explore the potential applications of 2-[3-(Furan - 2 - yl ) - 1 H - 1 , 2 , 4 -tr iaz ol - 5 - yl ]et han - 1 - amine , several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions such as inflammatory diseases and viral infections. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-[3-(Furan - 2 - yl ) - 1 H - 1 , 2 , 4 -tr iaz ol - 5 - yl ]et han - 1 - amine (CAS No. 1258826 - 95 - 7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its eventual use in clinical practice.